Cas no 617721-53-6 (2-Thiophenepropanoic acid, 5-(4-methoxybenzoyl)-, ethyl ester)

• Product Name: 2-Thiophenepropanoic acid, 5-(4-methoxybenzoyl)-, ethyl ester
• CAS No: 617721-53-6
• MF: C₁₇H₁₈O₄S
• MW: 318.387423992157
• CID: 1629324
• Update Time: 2024-09-12

2-Thiophenepropanoic acid, 5-(4-methoxybenzoyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanoic acid, 5-(4-methoxybenzoyl)-, ethyl ester

• Inchi： 1S/C17H18O4S/c1-3-21-16(18)11-9-14-8-10-15(22-14)17(19)12-4-6-13(20-2)7-5-12/h4-8,10H,3,9,11H2,1-2H3
• InChI Key： GDNRXVGACLXPIO-UHFFFAOYSA-N
• SMILES： C1(CCC(OCC)=O)SC(C(=O)C2=CC=C(OC)C=C2)=CC=1

Computed Properties

• Exact Mass: 318.09264

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 461.2±45.0 °C(Predicted)
• PSA: 52.6